2-fluoro-N-(1-thiophen-2-ylethyl)benzamide
Overview
Description
2-fluoro-N-(1-thiophen-2-ylethyl)benzamide is a chemical compound that has been recently studied for its potential applications in scientific research. This compound is of particular interest due to its unique chemical structure and potential for use in various fields of study.
Scientific Research Applications
2-fluoro-N-(1-thiophen-2-ylethyl)benzamide has potential applications in various fields of scientific research. It has been studied for its potential use as a fluorescent probe for imaging biological tissues, as well as for its potential use as a therapeutic agent for the treatment of cancer and other diseases.
Mechanism of Action
The mechanism of action of 2-fluoro-N-(1-thiophen-2-ylethyl)benzamide is not yet fully understood. However, it is believed to interact with specific cellular targets, leading to changes in cellular function and ultimately leading to its observed effects.
Biochemical and Physiological Effects:
Studies have shown that 2-fluoro-N-(1-thiophen-2-ylethyl)benzamide has a variety of biochemical and physiological effects. It has been shown to inhibit cell proliferation and induce apoptosis in cancer cells. It has also been shown to have anti-inflammatory effects and to modulate the activity of certain enzymes in the body.
Advantages and Limitations for Lab Experiments
One advantage of using 2-fluoro-N-(1-thiophen-2-ylethyl)benzamide in lab experiments is its unique chemical structure, which allows for specific and targeted interactions with cellular targets. However, one limitation of using this compound is its potential toxicity, which must be carefully monitored in experiments.
Future Directions
There are many potential future directions for research on 2-fluoro-N-(1-thiophen-2-ylethyl)benzamide. One direction is to further investigate its potential use as a therapeutic agent for the treatment of cancer and other diseases. Another direction is to explore its potential use as a fluorescent probe for imaging biological tissues. Additionally, further studies are needed to fully understand its mechanism of action and to identify potential side effects and toxicity.
Synthesis Methods
The synthesis of 2-fluoro-N-(1-thiophen-2-ylethyl)benzamide involves the reaction of 2-fluorobenzoyl chloride with 2-(thiophen-2-yl)ethylamine in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain the pure compound.
properties
IUPAC Name |
2-fluoro-N-(1-thiophen-2-ylethyl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12FNOS/c1-9(12-7-4-8-17-12)15-13(16)10-5-2-3-6-11(10)14/h2-9H,1H3,(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NGQIYTHCLPSGKV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CS1)NC(=O)C2=CC=CC=C2F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12FNOS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-fluoro-N-(1-thiophen-2-ylethyl)benzamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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